Cas no 111724-62-0 (5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde)

• Product Name: 5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde
• CAS No: 111724-62-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD03198261
• CID: 1069440
• PubChem ID: 284217
• Update Time: 2025-04-20

5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-1-carbaldehyde
• 5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde
• 1h,5h-benzo[ij]quinolizine-7-carboxaldehyde, 2,3-dihydro-5-oxo-
• 3-Oxo-6,7-dihydro-3H,5H-pyrido[3,2,1-ij]chinolin-1-carbaldehyd
• 3-oxo-6,7-dihydro-3H,5H-pyrido[3,2,1-ij]quinoline-1-carbaldehyde
• AC1L60CO
• AC1Q6MSO
• AR-1C3189
• CTK4A7478
• NSC140007
• SBB050300
• ST5427964
• NSC144004
• NSC144002
• 1H,5H-benzo[ij]quinolizine-7-carboxaldehyde, 2,3-dihydro-5
• 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde(SALTDATA: FREE)
• NSC-140007
• SR-01000293686-1
• LS-03473
• 2-oxo-1-azatricyclo[7.3.1.05,13]trideca-3,5,7,9(13)-tetraene-4-carbaldehyde
• DTXSID80300919
• 111724-62-0
• ALBB-010280
• MFCD03198261
• NSC-144002
• AKOS003296993
• SR-01000293686
• 2-OXO-1-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-3,5,7,9(13)-TETRAENE-4-CARBALDEHYDE
• NSC-144004
• ZINC01058322
• 5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde

• MDL： MFCD03198261
• Inchi： 1S/C13H11NO2/c15-8-10-7-12(16)14-6-2-4-9-3-1-5-11(10)13(9)14/h1,3,5,7-8H,2,4,6H2
• InChI Key： FVZYAROQZUKQBQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)C2=CC=CC3CCCN1C=32

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones